molecular formula C12H20O3 B8656044 5-(2-Oxocyclopentyl)pentyl acetate CAS No. 52478-12-3

5-(2-Oxocyclopentyl)pentyl acetate

Cat. No.: B8656044
CAS No.: 52478-12-3
M. Wt: 212.28 g/mol
InChI Key: ACIMWQBYZBLUFV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(2-Oxocyclopentyl)pentyl acetate is a useful research compound. Its molecular formula is C12H20O3 and its molecular weight is 212.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

52478-12-3

Molecular Formula

C12H20O3

Molecular Weight

212.28 g/mol

IUPAC Name

5-(2-oxocyclopentyl)pentyl acetate

InChI

InChI=1S/C12H20O3/c1-10(13)15-9-4-2-3-6-11-7-5-8-12(11)14/h11H,2-9H2,1H3

InChI Key

ACIMWQBYZBLUFV-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OCCCCCC1CCCC1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

300 g of 1-(5-acetoxypentyl)-2-oxo-cyclopentane-carboxylic acid ethyl ester were refluxed for 5 hours in 1.5 l of acetic acid, 600 ml of water and 300 g of sulfuric acid. Subsequently, the solution was concentrated under reduced pressure, 1liter of semi-saturated sodium chloride solution was added, and the solution was extracted with acetic acid ethyl ester. The organic phase was washed with 500 ml of saturated sodium chloride solution and dried over sodium sulfate. 50 ml of acetic anhydride were added, and the whole was refluxed for 4 hours. The solvent was distilled off under reduced pressure and the residue was subjected to fractional distillation under reduced pressure in a column having a height of 30 cm.
Quantity
300 g
Type
reactant
Reaction Step One
Quantity
1.5 L
Type
solvent
Reaction Step One
Name
Quantity
600 mL
Type
reactant
Reaction Step Two
Quantity
300 g
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.